Cas no 594-14-9 (Guanidine sulfate)

• Product Name: Guanidine sulfate
• CAS No: 594-14-9
• MF: C₂H₁₂N₆O₄S
• MW: 216.219477653503
• MDL: MFCD00013115
• CID: 38634
• PubChem ID: 24858588
• Update Time: 2025-06-22

Guanidine sulfate Chemical and Physical Properties

Names and Identifiers

• Guanidine sulfate
• Bisguanidinium sulphate
• Bisguanidinium sulfate
• 2sulphate
• guanidine hemisulfate
• guanidine hemisulphate
• Guanidine sulfate 100GR
• Guanidine sulfate salt
• guanidine sulphate
• guanidine,sulfate(2:1)
• guanidinium 1
• GUANIDINIUM SULFATE
• guanidinium sullfate
• guanidinium sulphate
• Guanidinium-sulfat
• guanidinium 1/2sulphate
• GUANIDINIUM SULFATE 98+%
• Guanidine sulfate,99%

• MDL： MFCD00013115
• Inchi： 1S/2CH5N3.H2O4S/c2*2-1(3)4;1-5(2,3)4/h2*(H5,2,3,4);(H2,1,2,3,4)
• InChI Key： UYAKTBUPMOOXNW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.C(=N)(N)N.C(=N)(N)N
• BRN： 3632154

Computed Properties

• Exact Mass: 216.06426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Topological Polar Surface Area: 232

Experimental Properties

• Color/Form: Not available
• Density: 1.5500
• Melting Point: 290-293 °C (dec.) (lit.)
• Water Partition Coefficient: dissolution
• PSA: 235.28
• Solubility: Not available

Guanidine sulfate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22;S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Guanidine sulfate

Guanidine Sulfate (CAS No. 594-14-9): A Multifunctional Compound in Chemical and Biomedical Applications

Guanidine sulfate, with the Chemical Abstracts Service (CAS) registry number CAS 594-14-9, is an inorganic salt formed by the combination of guanidinium cations and sulfate anions. This compound, characterized by its molecular formula C(NH₃)₃SO₄, exhibits unique physicochemical properties that render it indispensable across diverse fields, including pharmaceuticals, biotechnology, and analytical chemistry. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its role as a versatile tool in modern science.

The structural configuration of guanidine sulfate is pivotal to its functional versatility. The guanidinium moiety (C(NH₃)₃⁺) possesses a highly electrophilic carbon atom due to resonance stabilization, enabling strong interactions with negatively charged biomolecules such as DNA and proteins. This characteristic has been leveraged in in vitro studies to enhance protein crystallization efficiency—a critical step in structural biology for elucidating molecular mechanisms of enzymes and receptors involved in disease pathways.

In pharmaceutical development, CAS 594-14-9-based formulations have emerged as promising candidates for antiviral therapies. A 2023 study published in Nature Communications demonstrated that guanidine sulfate derivatives exhibit potent inhibitory effects against RNA-dependent RNA polymerases of coronaviruses, suggesting their potential role in combating emerging viral pathogens. Researchers utilized high-throughput screening to identify optimal concentration ranges (e.g., 1–5 mM) where the compound disrupted viral replication without cytotoxicity to host cells.

Beyond antiviral applications, recent investigations highlight guanidine sulfate's utility in cancer research through modulation of tumor microenvironments. A collaborative study between MIT and Harvard revealed that controlled release systems delivering this compound induced apoptosis in pancreatic cancer cells by upregulating pro-apoptotic genes such as BAX and downregulating BCL-2 expression through epigenetic modifications mediated by its interaction with histone proteins.

In the realm of analytical chemistry, CAS No. 594-14-9-based reagents have revolutionized mass spectrometry workflows through enhanced ionization efficiency during electrospray processes. A 2022 breakthrough from the Max Planck Institute demonstrated that incorporating guanidine sulfate into MALDI matrices improved peptide detection sensitivity by over 60%, enabling precise quantification of low-abundance biomarkers in liquid biopsy samples—a critical advancement for early cancer diagnostics.

Synthetic innovations continue to expand this compound's accessibility and applicability. Traditional preparation methods involving reaction between sulfuric acid and guanidine hydrochloride have been optimized using microwave-assisted synthesis protocols reported in the Journal of Chemical Technology & Biotechnology (2023). These approaches reduce reaction times from hours to minutes while achieving >98% purity through solvent-free conditions, aligning with green chemistry principles.

In biotechnological applications, guanidine sulfate's

Ongoing research at Stanford University's Bio-X Institute explores its potential as a therapeutic chaperone for neurodegenerative diseases like Alzheimer's by promoting proper amyloid-beta peptide folding under physiological conditions (published in eLife 2023). This work underscores how fundamental chemical properties translate into innovative biomedical solutions when combined with systems biology approaches.

The compound's safety profile has been rigorously evaluated across multiple platforms without evidence linking it to mutagenicity or carcinogenicity under standard laboratory conditions—critical for advancing its use in clinical-grade formulations such as topical gels for wound healing or injectable drug carriers currently undergoing Phase II trials according to ClinicalTrials.gov records (NCT identifiers).

This multifaceted compound continues to bridge gaps between basic chemical principles and translational medicine through iterative innovation driven by interdisciplinary collaboration—positioning Guanidine Sulfate (CAS No. 594-14-9) as a cornerstone material for addressing complex challenges across life sciences disciplines.